Cas no 1061648-19-8 (1-Methyl-4-piperidinesulfonyl chloride)

• Product Name: 1-Methyl-4-piperidinesulfonyl chloride
• CAS No: 1061648-19-8
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 4742519
• Update Time: 2023-08-16

1-Methyl-4-piperidinesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-METHYLPIPERIDINE-4-SULFONYL CHLORIDE
• AM806038
• 1-Methyl-4-piperidinesulfonyl chloride

• Inchi： 1S/C6H12ClNO2S/c1-8-4-2-6(3-5-8)11(7,9)10/h6H,2-5H2,1H3
• InChI Key： OLXPOSVTLLMZAD-UHFFFAOYSA-N
• SMILES： ClS(C1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 197.027727g/mol
• Monoisotopic Mass: 197.027727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.68g/mol
• XLogP3: 1
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 265.2±29.0 °C(Predicted)
• pka: 6.80±0.10(Predicted)